ONO-7746
Description
ONO-7746 is an orally available small molecule and platelet thrombopoietin (TPO) receptor (TPOR; MPL) agonist with potential megakaryopoiesis stimulating activity. Upon administration, TPOR agonist ONO-7746 binds to and stimulates TPOR, which may lead to the proliferation and differentiation of megakaryocytes. In turn, this may increase the production of blood platelets and may prevent chemotherapy induced thrombocytopenia (CIT). TPOR is a cytokine receptor and member of the hematopoietin receptor superfamily. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus)
Scientific Research Applications
Thrombopoietin Receptor Agonist for Platelet Count Management
ONO-7746 has been studied for its potential in managing thrombocytopenia, a condition characterized by low platelet counts. In a study involving healthy subjects, ONO-7746, an orally administered thrombopoietin receptor (c-Mpl) agonist, was found to significantly elevate platelet counts after a single dose. The study focused on the safety, tolerability, pharmacokinetics, and pharmacodynamics of ONO-7746, demonstrating its effectiveness in increasing platelet counts and its potential utility in treating thrombocytopenia associated with various etiologies (Hunt et al., 2011).
Potential for Treatment of Thrombocytopenia
Another study investigated ONO-7746 for its thrombopoietic (platelet-producing) activity in human subjects. This study, too, emphasized the agent's safety and tolerability, highlighting its ability to increase platelet counts even after a single oral dose. The findings support the potential of ONO-7746 as a once-daily oral thrombopoietin mimetic for patients with thrombocytopenia (Hunt et al., 2011).
properties
Product Name |
ONO-7746 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ONO7746; ONO 7746; ONO-7746; NIP022. |
Origin of Product |
United States |
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